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Compound of Interest

Compound Name: Cochlioquinone B

Cat. No.: B017917

Essential Safety and Handling Guide for
Cochlioquinone B

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety and
logistical information for handling Cochlioquinone B, a fungal metabolite known for its
phytotoxic properties and its role as an inhibitor of NADH ubiquinone reductase.[1][2] While a
Safety Data Sheet (SDS) for Cochlioquinone B indicates that the substance is not classified
as hazardous according to the Globally Harmonized System (GHS), it is crucial to follow
standard laboratory safety protocols due to the limited availability of comprehensive
toxicological data.

Chemical and Physical Properties

A summary of the key quantitative data for Cochlioquinone B is presented below. This
information is critical for understanding its physical characteristics and for proper handling and

storage.
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Property Value Source
Molecular Formula C28H4006 PubChem|[3]
. Santa Cruz Biotechnology[1],
Molecular Weight 472.6 g/mol
PubChem][3]
Cayman Chemical[4], Santa
CAS Number 32450-26-3 _
Cruz Biotechnology[1]
Appearance Yellow Crystal BOC Sciences[5]
Melting Point 168-169°C BOC Sciences|[5]
Boiling Point 579.4+50.0°C (Predicted) BOC Sciences[5]
Density 1.17+0.1 g/cm3 (Predicted) BOC Sciences[5]
B Soluble in Ethanol, Methanol, ,
Solubility BOC Sciences[5]
Acetone
Purity >99% Santa Cruz Biotechnology[1]

Personal Protective Equipment (PPE)

Given the lack of extensive hazard data, a cautious approach to handling Cochlioquinone B is
recommended. The following PPE should be worn to minimize exposure.
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PPE Category

Recommendation

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Although specific glove
material tests are unavailable,
nitrile gloves offer protection
against a wide range of
chemicals. Always inspect
gloves for tears or holes before

use.

Eye Protection

Safety glasses with side

shields or safety goggles

Protects eyes from splashes or
airborne particles of the

compound.[6]

Skin and Body Protection

Laboratory coat

Prevents contact with skin and
contamination of personal

clothing.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

Use in a well-ventilated area or
a chemical fume hood to avoid
inhalation of any dust or

aerosols.

Operational Plan for Handling Cochlioquinone B

A systematic workflow is essential for the safe handling of any chemical. The following diagram

outlines the key steps from receiving the compound to its final disposal.
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Operational Workflow for Handling Cochlioquinone B

Preparation

Receipt and Storage
Store at -20°C

:

Don Appropriate PPE

:

Prepare Well-Ventilated Work Area

HanLIing

Weighing
Handle as a solid to minimize dust

:

Dissolving
Use appropriate solvent (e.g., Ethanol, Methanol, Acetone)

:

Experimental Use

Cleanup aid Disposal

Decontaminate Glassware and Surfaces

:

Dispose of Waste
Follow institutional and local regulations for chemical waste

:

Doff PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Cochlioquinone B.
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Disposal Plan

Contaminated materials and unused Cochlioquinone B should be disposed of as chemical
waste in accordance with institutional, local, and national regulations. Avoid disposing of the
compound down the drain or in general waste streams.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures as outlined in the Safety
Data Sheet:

After inhalation: Move to fresh air. If complaints arise, consult a doctor.

After skin contact: The product is generally not considered irritating. Wash the affected area
with soap and water.

After eye contact: Rinse the opened eye for several minutes under running water.

After swallowing: If symptoms persist, seek medical attention.

Mechanism of Action

Cochlioquinone B has been identified as an inhibitor of NADH-ubiquinone reductase
(Complex I) in the mitochondrial electron transport chain.[1][2] This inhibition disrupts the
normal flow of electrons, impacting cellular respiration.
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Cochlioquinone B Mechanism of Action
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Caption: Inhibition of Complex | by Cochlioquinone B in the electron transport chain.

By adhering to these safety protocols and operational plans, researchers can handle
Cochlioquinone B responsibly, minimizing risks and ensuring a safe laboratory environment.
This proactive approach to safety is fundamental to building a culture of trust and reliability in

scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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